Cas no 2228749-20-8 (2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228749-20-8
• MF: C₁₁H₁₂F₂O₂S
• MW: 246.273589134216
• CID: 6381719
• PubChem ID: 165708758
• Update Time: 2025-06-11

2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1974977
• 2228749-20-8

• Inchi： 1S/C11H12F2O2S/c1-2-3-7-4-5-8(16-7)10(9(14)15)6-11(10,12)13/h4-5H,2-3,6H2,1H3,(H,14,15)
• InChI Key： GJEGMPGEJPMSLF-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 246.05260712g/mol
• Monoisotopic Mass: 246.05260712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228749-20-8)

2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228749-20-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, difluoro substitution, and a propylthiophenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid is represented by the formula C₁₃H₁₃F₂O₂S. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The difluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the propylthiophenyl group provides additional functional diversity and potential for interaction with biological targets.

Recent studies have explored the pharmacological properties of 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and improving disease outcomes.

Beyond its anti-inflammatory properties, 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The metabolic stability of 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid has been another focus of recent research. In vitro metabolic studies using human liver microsomes have shown that this compound exhibits favorable metabolic stability, with minimal degradation over extended periods. This property is crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing in clinical applications.

In terms of pharmacokinetics, early studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid. Oral administration in animal models has shown good bioavailability and a favorable distribution profile, with preferential accumulation in target tissues such as the liver and tumor sites. These findings suggest that this compound may be suitable for oral administration in future clinical trials.

The safety profile of 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid has also been evaluated through various toxicological studies. Acute and chronic toxicity tests in rodents have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These results support its further development as a potential therapeutic agent.

In conclusion, 2,2-difluoro-1-(5-propylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228749-20-8) represents a promising candidate for various therapeutic applications due to its unique chemical structure and favorable pharmacological properties. Ongoing research continues to explore its full potential in treating inflammatory diseases and cancer, with a focus on optimizing its formulation and delivery methods for clinical use.